Cas no 1032825-01-6 (2-Fluoro-4-(4-methylsulfonylphenyl)phenol)

• Product Name: 2-Fluoro-4-(4-methylsulfonylphenyl)phenol
• CAS No: 1032825-01-6
• MF: C₁₃H₁₁FO₃S
• MW: 266.288046121597
• MDL: MFCD18313997
• CID: 1024760
• PubChem ID: 53219674
• Update Time: 2025-04-20

2-Fluoro-4-(4-methylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4'-(methylsulfonyl)-[1,1'-biphenyl]-4-ol
• 2-fluoro-4-(4-methylsulfonylphenyl)phenol
• C13H11FO3S
• HDVYXZFEAKBBBP-UHFFFAOYSA-N
• AX8230482
• 3-Fluoro-4'-(methylsulfonyl)-4-biphenylol
• Z6604
• ST24022878
• 3-Fluoro-4'-(methylsulfonyl)[1,1'-biphenyl]-4-ol
• 3-Fluoro-4'-(methanesulfonyl)[1,1'-biphenyl]-4-ol
• D82437
• AKOS015907889
• 3-FLUORO-4'-METHANESULFONYL-[1,1'-BIPHENYL]-4-OL
• MFCD18313997
• A896554
• CS-0150145
• 1032825-01-6
• DTXSID30684498
• DB-136548
• SCHEMBL386673
• BS-14227
• 2-Fluoro-4-(4-methylsulfonylphenyl)phenol

• MDL： MFCD18313997
• Inchi： 1S/C13H11FO3S/c1-18(16,17)11-5-2-9(3-6-11)10-4-7-13(15)12(14)8-10/h2-8,15H,1H3
• InChI Key： HDVYXZFEAKBBBP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC(=C(C=1)F)O)(=O)=O

Computed Properties

• Exact Mass: 266.04100
• Monoisotopic Mass: 266.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: 2.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 445.4±45.0 °C at 760 mmHg
• Flash Point: 223.2±28.7 °C
• PSA: 62.75000
• LogP: 3.68260
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Fluoro-4-(4-methylsulfonylphenyl)phenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives